Cas no 898769-81-8 (3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
• CAS No: 898769-81-8
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 870277
• PubChem ID: 24725777
• Update Time: 2025-04-19

3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• 3-(2-METHOXYPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• AKOS016021570
• 3-(2-Methoxyphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• 898769-81-8
• DTXSID50644170
• MFCD03843057
• 3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone

• MDL： MFCD03843057
• Inchi： 1S/C17H18O2S/c1-19-16-9-5-3-7-13(16)11-12-15(18)14-8-4-6-10-17(14)20-2/h3-10H,11-12H2,1-2H3
• InChI Key： UJLWMFKXCDKXGA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260